![molecular formula C10H8BrN B1590357 5-Bromo-3-methylquinoline CAS No. 397322-46-2](/img/structure/B1590357.png)
5-Bromo-3-methylquinoline
Overview
Description
5-Bromo-3-methylquinoline is a chemical compound with the molecular formula C10H8BrN . It is used in research and development .
Synthesis Analysis
The synthesis of quinoline and its derivatives, including 5-Bromo-3-methylquinoline, has been a subject of numerous studies . Various synthesis protocols have been reported, including classical synthesis protocols like Gould–Jacob, Friedländer, Ptzinger, Skraup, Doebner von Miller, and Conrad Limpach . Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols are also useful for the construction and functionalization of this compound .Molecular Structure Analysis
The molecular structure of 5-Bromo-3-methylquinoline consists of a benzene ring fused with a pyridine moiety . The presence of a bromine atom and a methyl group on the quinoline core differentiates it from other quinoline derivatives .Chemical Reactions Analysis
Quinoline derivatives, including 5-Bromo-3-methylquinoline, have been used in various chemical transformations . These include alkylation by alkyl halides, thiolation by aryl/alkyl/heteroaryl thiols and diselenides, ring contraction to indole derivatives, and annulation with additional cycles .Scientific Research Applications
Catalytic Systems and Synthesis Methods
One application involves the use of catalytic systems for the synthesis of complex organic compounds. For instance, Bronsted acidic ionic liquids have been utilized as efficient and reusable catalysts for the one-pot synthesis of dihydropyrimidinones and hydroquinazolinediones, showcasing the versatility of such systems in organic synthesis (Kefayati, Asghari, & Khanjanian, 2012).
Novel Chelating Ligands
Another significant application is in the development of novel chelating ligands. Research has shown the incorporation of bromoquinoline into chelating ligands through the Friedländer approach, producing bidentate and tridentate 6-bromoquinoline derivatives. These derivatives have potential applications in coordination chemistry and material science (Hu, Zhang, & Thummel, 2003).
Corrosion Inhibition
5-Bromo-3-methylquinoline derivatives have also been synthesized and evaluated as inhibitors of acid corrosion for metals, demonstrating their utility in materials science and engineering. This research indicates their potential in protecting metal surfaces from corrosive environments, contributing to the longevity and reliability of metal-based structures (Rbaa et al., 2020).
Pharmaceutical Intermediates
In pharmaceutical research, compounds like 2-(4-((6-bromo-3-nitroquinolin-4-yl)amino)phenyl)-2-methylpropanenitrile have been synthesized as key intermediates in the development of PI3K/mTOR inhibitors, highlighting the role of 5-Bromo-3-methylquinoline derivatives in the synthesis of therapeutics (Lei et al., 2015).
Metal Complexes and Biological Evaluation
The synthesis and characterization of metal (II) complexes involving 5-Bromo-3-methylquinoline derivatives have been explored, with studies indicating their potential for antibacterial and antifungal applications. These complexes have been evaluated for their in vitro biological activities, suggesting their applicability in developing new antimicrobial agents (Siddappa & Mayana, 2014).
Safety and Hazards
properties
IUPAC Name |
5-bromo-3-methylquinoline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrN/c1-7-5-8-9(11)3-2-4-10(8)12-6-7/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYAJMAJPPPRTTO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=CC=C2Br)N=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30546027 | |
Record name | 5-Bromo-3-methylquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30546027 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-3-methylquinoline | |
CAS RN |
397322-46-2 | |
Record name | 5-Bromo-3-methylquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30546027 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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